Cas no 140947-38-2 (2-Thiophenecarboxylicacid, 3-[(methylphenylamino)sulfonyl]-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-[(methylphenylamino)sulfonyl]-, methyl ester
• CAS No: 140947-38-2
• MF: C₁₃H₁₃NO₄S₂
• MW: 311.376621007919
• CID: 142361
• PubChem ID: 3072130
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-[(methylphenylamino)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-[(methylphenylamino)sulfonyl]-, methyl ester
• methyl 3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxylate
• BS-5633
• AKOS004986107
• methyl 3-(N-methyl-N-phenylsulfamoyl)thiophene-2-carboxylate
• Z197840622
• 2-Thiophenecarboxylic acid, 3-((methylphenylamino)sulfonyl)-, methyl ester
• methyl3-(N-methyl-N-phenylsulfamoyl)thiophene-2-carboxylate
• DTXSID00161504
• VU0513694-1
• F3222-0463
• Methyl 3-((methylphenylamino)sulfonyl)-2-thiophenecarboxylate
• CS-0300367
• 140947-38-2
• Methyl 3-([methyl(phenyl)amino]sulfonyl)thiophene-2-carboxylate

• Inchi： 1S/C13H13NO4S2/c1-14(10-6-4-3-5-7-10)20(16,17)11-8-9-19-12(11)13(15)18-2/h3-9H,1-2H3
• InChI Key： JQDASXSFEYTFLI-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 311.02869
• Monoisotopic Mass: 311.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.387
• Boiling Point: 469.7°C at 760 mmHg
• Flash Point: 237.9°C
• Refractive Index: 1.612
• PSA: 63.68